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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

Cat. No.: B083557

For Immediate Reference: Essential Safety and Logistical Information for the Handling and
Disposal of 2-Methyl-2-pentenal

This guide provides crucial, direct guidance for researchers, scientists, and drug development
professionals on the safe handling of 2-Methyl-2-pentenal. Adherence to these procedures is
vital for ensuring laboratory safety and minimizing risks.

Chemical Safety Profile: Quantitative Data

A clear understanding of the quantitative safety parameters of 2-Methyl-2-pentenal is the first
step toward safe handling. The following table summarizes key data points.
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Property Value Source(s)
Molecular Formula C6H100 [1112]
Molecular Weight 98.14 g/mol [3]
Appearance Colorless to yellow-green liquid  [3][4]
Boiling Point 137 -138 °C [4115]
Flash Point 32 °C (closed cup) [41[5]
Density 0.86 g/cm3 at 25 °C [415]

Oral LD50 (Rat) 4,290 mg/kg [1]

_ . _ LC50, 96 hours: 46-100 mg/l
Aquatic Toxicity (Fish) (Leuciscus idus) [1]

) . EC50, 48 hours: 44 mg/l
Aquatic Toxicity (Invertebrates) _ [1]
(Daphnia magna)

) o EC50, 72 hours: 65.4 mg/|
Aquatic Toxicity (Algae) ) [1]
(Desmodesmus subspicatus)

Operational Plan: Personal Protective Equipment
(PPE)

A multi-layered approach to personal protective equipment is mandatory when handling 2-
Methyl-2-pentenal due to its various hazards, including flammability, acute toxicity upon
inhalation, potential for serious eye damage, and risk of allergic skin reactions[1][3][6].

Mandatory PPE Ensemble

e Eye and Face Protection: Tightly fitting safety goggles are the minimum requirement.[4] A
face shield (minimum 8-inch) must be worn in situations with a higher risk of splashing.[4] All
eye and face protection must be approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU).[4]

e Skin Protection:
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o Gloves: Chemical-impermeable gloves must be worn.[6] Always inspect gloves for integrity
before use.[4] Employ proper glove removal technique (without touching the glove's outer
surface) to prevent skin contact.[4]

o Protective Clothing: Wear suitable protective clothing to prevent skin contact.[6]
Contaminated work clothing should not be allowed out of the workplace and must be
washed before reuse.[1][6]

» Respiratory Protection:

o Work must be conducted in a well-ventilated area, preferably within a chemical fume hood,
to avoid breathing vapors or mists.[4][6] If ventilation is inadequate or in the case of a spill,
a NIOSH-approved respirator with an appropriate cartridge for organic vapors must be
used.[4][5]

Procedural Guidance: Step-by-Step Handling and
Disposal

Follow these step-by-step instructions for the safe handling and disposal of 2-Methyl-2-
pentenal.

Preparation and Handling

Pre-Handling Check: Ensure all necessary PPE is available and in good condition. Locate
the nearest emergency eyewash station and safety shower.

» Ventilation: Handle 2-Methyl-2-pentenal exclusively in a well-ventilated area or a certified
chemical fume hood.[6]

e Ignition Sources: This chemical is a flammable liquid.[1] Keep it away from heat, sparks,
open flames, and hot surfaces.[1][6] Use non-sparking tools and explosion-proof electrical
equipment.[1][6] Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[1][6]

o Chemical Transfer: When transferring the chemical, do so carefully to minimize spills.[1]
Keep the container tightly sealed when not in use.[1]
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In Case of a Spill

e Immediate Action: Evacuate personnel from the immediate spill area.[6] Remove all sources
of ignition.[6]

o Containment: Wear full PPE, including respiratory protection.[4] Contain the spill using an
inert absorbent material such as sand, silica gel, or a universal binder.[7]

o Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable,
closed container for disposal.[6][7]

Disposal Plan

o Waste Classification: 2-Methyl-2-pentenal and any contaminated materials are considered
hazardous waste.

o Containerization: Store waste in a clearly labeled, sealed container.

» Disposal Protocol: Disposal must be conducted through an approved waste disposal plant in
accordance with all local, state, and federal environmental protection and waste disposal
regulations.[1][6] Do not allow the chemical to enter drains or the environment.[6]

Workflow for Safe Handling of 2-Methyl-2-pentenal

The following diagram outlines the critical steps and decision points for safely handling 2-
Methyl-2-pentenal from receipt to disposal.
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Caption: Workflow for the safe handling of 2-Methyl-2-pentenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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